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Compound of Interest

Compound Name: 2,6-Dihydroxynicotinic acid

Cat. No.: B079409

This in-depth technical guide provides a detailed overview of the chemical and physical
properties, experimental protocols, and known applications of 2,6-Dihydroxynicotinic acid.
The information is intended for researchers, scientists, and professionals in the field of drug
development.

Chemical and Physical Properties

2,6-Dihydroxynicotinic acid, also widely known by its common name Citrazinic acid, is a
heterocyclic compound with a dihydropyridine ring.[1] It is a yellow, crystalline powder.[2][3]

Table 1: General and Physical Properties of 2,6-Dihydroxynicotinic Acid
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Property Value Source(s)
2-hydroxy-6-oxo-1H-pyridine-
IUPAC Name Y y. ) by [4]
4-carboxylic acid
Citrazinic acid, 2,6-
Dihydroxyisonicotinic acid, 2,6-
Synonyms ] o ) [2][4]
Dihydroxypyridine-4-carboxylic
acid
Molecular Formula CeHsNOa4 [2][4]
Molecular Weight 155.11 g/mol [2][4]
Appearance Yellow powder [2][3]
Melting Point >300 °C (decomposes) [1112]
Boiling Point 278.88°C (rough estimate) [2]
Practically insoluble in water;
soluble in alkaline solutions
- (e.g., sodium hydroxide,
Solubility ] ) [21[31[5]
sodium carbonate) and slightly
soluble in hot hydrochloric
acid.
Predicted: 2.54 + 0.20. Two
distinct pKa values of
approximately 4 (for the
pKa [2][6]

carboxylic acid group) and 11
(for the hydroxyl groups) have
also been noted.

Table 2: Spectral Data for 2,6-Dihydroxynicotinic Acid
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Spectral Data

Description

Source(s)

UV-Vis

In water, exhibits a strong
absorption band around 235
nm (attributed to Tt-11*
transitions) and another
absorption band peaking at
approximately 344 nm
(assigned to n-1t* transitions).
The position of the latter is

concentration-dependent.

[71(8]

1H NMR

A characteristic peak at 6.2

ppm is observed in DMSO-d6.

[]10]

13C NMR

Spectra have been reported.

[ol11]

Infrared (IR)

Spectrum available from the
NIST WebBook.

[12]

Mass Spectrometry

Spectrum available from the
NIST WebBook.

[12]

Experimental Protocols
Synthesis of 2,6-Dihydroxynicotinic Acid (Citrazinic

Acid)

A common and efficient method for the synthesis of citrazinic acid is through a hydrothermal

reaction of citric acid and urea.[2][13]

Materials:

e Citric acid

e Urea

e Deionized water
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e 98% Sulfuric acid
Procedure:

Dissolve 1.2188 g (0.0058 mol) of citric acid and 1.3932 g (0.0231 mol) of urea in 60 ml of
deionized water.[2]

Ultrasonicate the mixture for 10 minutes to ensure it is thoroughly mixed.[2]
Transfer the solution to a reaction vessel and place it in an oven preheated to 185 °C.[2]
Maintain the hydrothermal conditions for 2 hours.[2]

After the reaction, allow the vessel to cool to room temperature. The resulting solution will be
dark green.[2]

Place the solution in a constant temperature water bath at 60 °C.[2]
Slowly add 98% sulfuric acid dropwise while stirring to adjust the pH of the solution to 2-3.[2]

A large amount of yellow solid will precipitate. Centrifuge the mixture at 12,000 rpm for 10
minutes.[2]

Discard the supernatant and wash the precipitate several times with deionized water.[2]

Dry the yellow precipitate in an oven at 60 °C to obtain citrazinic acid. The reported yield for
this method is 85.18%.[2]

An older method involves heating methyl citrate with ammonia, but this generally results in
lower yields.[14]

Purification

Citrazinic acid can be purified by precipitation from an alkaline solution.
Procedure:

o Dissolve the crude citrazinic acid in an alkaline solution (e.g., sodium hydroxide or sodium
carbonate).[2]
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» Add dilute hydrochloric acid to the solution to precipitate the purified citrazinic acid.[2]

« Filter the precipitate and dry it in a vacuum over P20s.[2]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of 2,6-
dihydroxynicotinic acid. While a specific, validated method for this compound is not readily
available in the literature, a general reverse-phase HPLC method can be developed based on
its chemical properties.

Proposed HPLC Method:
e Column: C18 reverse-phase column.

» Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% formic
acid or phosphoric acid).

o Detection: UV detection at a wavelength corresponding to one of its absorption maxima, for
example, 235 nm or 344 nm.

o Standard Preparation: Prepare a standard solution of high-purity citrazinic acid in a suitable
solvent (e.g., a dilute alkaline solution, then neutralized).

Biological Activity and Signaling Pathways

Detailed information regarding the specific biological activities and signaling pathways of 2,6-
dihydroxynicotinic acid is limited in the current scientific literature. It is often utilized as a
building block in the synthesis of more complex molecules with pharmacological properties.[15]
[16] For instance, it has been used in the preparation of 2,6-dibromo-4-(hexoxymethyl)pyridine
and derivatives of oxazinones and pyrimidinones.[2]

Some sources suggest that citrazinic acid exhibits antibacterial activity against Gram-negative
bacteria.[17] It has also been used in the synthesis of a topical antiandrogen.[16] However,
comprehensive studies detailing its mechanism of action and its direct interaction with
biological signaling pathways are not extensively documented.
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The compound's application is more prominent in materials science, particularly in the
synthesis of carbon nanodots where it contributes to their fluorescent properties.[1][18] It is
also used in the photography industry and as a component in reactive dyes.[17]

Visualizations

The following diagram illustrates the experimental workflow for the synthesis and purification of
2,6-Dihydroxynicotinic acid.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2,6-Dihydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

